squamone
squamone
Squamone belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Thus, squamone is considered to be a fatty alcohol lipid molecule. Squamone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Squamone has been primarily detected in urine. Within the cell, squamone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, squamone can be found in fruits. This makes squamone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
126655-24-1
VCID:
VC0145250
InChI:
InChI=1S/C35H62O7/c1-3-4-5-6-7-8-9-10-11-14-21-31(38)33-23-24-34(42-33)32(39)22-15-12-13-18-29(37)19-16-17-20-30-26-28(25-27(2)36)35(40)41-30/h28,30-34,38-39H,3-26H2,1-2H3
SMILES:
CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCC(=O)CCCCC2CC(C(=O)O2)CC(=O)C)O)O
Molecular Formula:
C35H62O7
Molecular Weight:
594.9 g/mol
squamone
CAS No.: 126655-24-1
Main Products
VCID: VC0145250
Molecular Formula: C35H62O7
Molecular Weight: 594.9 g/mol
| CAS No. | 126655-24-1 |
|---|---|
| Product Name | squamone |
| Molecular Formula | C35H62O7 |
| Molecular Weight | 594.9 g/mol |
| IUPAC Name | 5-[11-hydroxy-11-[5-(1-hydroxytridecyl)oxolan-2-yl]-5-oxoundecyl]-3-(2-oxopropyl)oxolan-2-one |
| Standard InChI | InChI=1S/C35H62O7/c1-3-4-5-6-7-8-9-10-11-14-21-31(38)33-23-24-34(42-33)32(39)22-15-12-13-18-29(37)19-16-17-20-30-26-28(25-27(2)36)35(40)41-30/h28,30-34,38-39H,3-26H2,1-2H3 |
| Standard InChIKey | PAFMHAFYJMTISR-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCC(=O)CCCCC2CC(C(=O)O2)CC(=O)C)O)O |
| Canonical SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCC(=O)CCCCC2CC(C(=O)O2)CC(=O)C)O)O |
| Melting Point | 89°C |
| Physical Description | Solid |
| Description | Squamone belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Thus, squamone is considered to be a fatty alcohol lipid molecule. Squamone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Squamone has been primarily detected in urine. Within the cell, squamone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, squamone can be found in fruits. This makes squamone a potential biomarker for the consumption of this food product. |
| Synonyms | squamone |
| PubChem Compound | 130901 |
| Last Modified | Nov 11 2021 |
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